Cas no 79559-97-0 (Sertraline hydrochloride)

Sertraline hydrochloride is a selective serotonin reuptake inhibitor (SSRI) antidepressant Sertraline hydrochloride is used to study a variety of diseases, such as major depression and obsessive compulsive disorder
Sertraline hydrochloride structure
Sertraline hydrochloride structure
Product Name:Sertraline hydrochloride
CAS No:79559-97-0
Molecular Formula:C17H18Cl3N
Molecular Weight:342.690521717072
MDL:MFCD00895772
CID:60101
PubChem ID:63009

Sertraline hydrochloride Properties

Names and Identifiers

    • Sertraline hydrochloride
    • (1S,4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-N-METHYL-1-NAPHTHALENAMINE HYDROCHLORIDE
    • (1S,4S)-4-(3,4-DICHLOROPHENYL)-1,2,3,4-TETRAHYDRO-N-METHYL-1-NAPTHALENAMINE HYDROCHLORIDE
    • N-(4(3,4-DICHLOROPHENYL)-3,4-DIHYDRO-1(2H)NAPHTHALIDENE) METHANAMINE
    • SERTRALINE HCL FORM I
    • SERTRALINE HCL FORM II
    • SERTRALINE HYDROCHLORIDE
    • SERTRALINE MANDELATE
    • SETRALINE HCL (1s-cis)-lorid
    • 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminhydroch
    • Sertralinumhydrochloride
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S,4S)-
    • Sertaline hydrochloride
    • Lustral：Zoloft
    • (1S-cis)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
    • Sertraline HCl
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride (1:1), (1S,4S)-
    • SERTRALINE
    • Sertraline (hydrochloride)
    • Sertraline Hydrochlo
    • Sertraline hydrochloride solution
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride CP-51974-1
    • (1S,4S)-1-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-4-(methylamino)naphthalene Hydrochloride
    • Zoloft
    • Gladem
    • Serad
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • Tresleen
    • Atruline
    • Tatig
    • Lustral
    • (+)-sertraline hydrochloride
    • Cp 51,974-1
    • UTI8907Y6X
    • CPD00
    • CPD000466298
    • Tox21_500870
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride
    • HY-B0176A
    • Z1544404500
    • NSC-758948
    • SERTRALINE HYDROCHLORIDE [VANDF]
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)-
    • CP-51974-1
    • SERTRALINE HYDROCHLORIDE (USP MONOGRAPH)
    • Sertraline hydrochloride [USAN:USP]
    • Sertraline Hydrochloride (1S-cis)-Isomer
    • SERTRALINE HYDROCHLORIDE [USP MONOGRAPH]
    • (1 s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
    • SCHEMBL23230
    • SMR000466298
    • NC00726
    • NCGC00092386-03
    • S4053
    • NSC-746308
    • 1-Naphthalenamine,?4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1S,4S)-, hydrochloride?(1:1)
    • SERTRALINE HYDROCHLORIDE [EP MONOGRAPH]
    • Sertraline hydrochloride (USAN:USP)
    • (1R,4S)-SERTRALINE HCL
    • Cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenaminehydrochloride
    • Sertraline for system suitability, European Pharmacopoeia (EP) Reference Standard
    • O12070
    • HMS1922P09
    • SERTRALINE HYDRECHLORIDE
    • C17H18Cl3N
    • (1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine HCl
    • NSC746308
    • (1S-cis)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • EN300-122632
    • (1s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
    • (+/-)-Sertraline Hydrochloride
    • CP-51974-1 HCl
    • AKOS015846322
    • EU-0100870
    • Sertraline.HCl, 1mg/ml in Methanol
    • DTXCID9020243
    • NC00198
    • SERTRALINE HYDROCHLORIDE [WHO-DD]
    • SERTRALINE HYDROCHLORIDE [MI]
    • Sertraline hydrochloride, >=98% (HPLC)
    • Sertraline hydrochloride- Bio-X
    • BLFQGGGGFNSJKA-XHXSRVRCSA-N
    • KS-1111
    • Sertraline hydrochloride (JAN/USP)
    • MFCD00895772
    • D00825
    • SPECTRUM1505262
    • CAS-79559-97-0
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine monohydrochloride
    • NCGC00092386-01
    • CHEMBL1709
    • SERTRALINE HYDROCHLORIDE (MART.)
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2, 3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
    • SERTRALINE HYDROCHLORIDE [USP-RS]
    • Sertraline hydrochloride impurity Standard
    • SERTRALINE HYDROCHLORIDE [EP IMPURITY]
    • Sertraline Hydrochloride (1.0 mg/mL in Methanol)
    • Sertraline for system suitability
    • BS164399
    • Pharmakon1600-01505262
    • UNII-UTI8907Y6X
    • Sertraline.HCl
    • Q27108281
    • Sertraline hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • Serlift
    • NCGC00261555-01
    • [(1S,4S)-4-(3,4-DICHLORO-PHENYL)-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL]-METHYL-AMINE HYDROCHLORIDE
    • (+)-cis-(1S,4S)-1-methylamino-4-(3,4-dichlorophenyl)tetralin hydrochloride
    • 79559-97-0
    • Sertraline hydrochloride [USAN]
    • (1R,4S)-Sertraline Hydrochloride
    • (1s,4s)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminehydrochloride
    • C17H17Cl2N.HCl
    • NCGC00092386-13
    • MLS000758929
    • NSC 758948
    • Aremis
    • Sertraline hydrochloride, British Pharmacopoeia (BP) Reference Standard
    • Sertraline for peak identification, European Pharmacopoeia (EP) Reference Standard
    • Zoloft (TN)
    • AC-740
    • Tox21_111199_1
    • Tox21_111199
    • rac-Sertraline Hydrochloride ((1RS,4RS)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride)
    • CHEBI:9124
    • Sertraline hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • SERTRALINE HYDROCHLORIDE (EP IMPURITY)
    • CCG-39575
    • (1S,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthyl(methyl)amine hydrochloride
    • SERTRALINE HYDROCHLORIDE [JAN]
    • 79617-95-1
    • Cp-51,974-1
    • rac-cis-Sertraline Hydrochloride
    • AKOS005267232
    • CP-5197401
    • Hydrochloride, Sertraline
    • SERTRALINE HYDROCHLORIDE [MART.]
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-aminium chloride
    • SERTRALINE HYDROCHLORIDE (USP-RS)
    • NSC 746308
    • NSC758948
    • Sertraline (as hydrochloride)
    • HB1717
    • NS00076189
    • Sertraline Hydrochloride 1.0 mg/ml in Methanol (as free base)
    • MLS001401398
    • Sertraline for peak identification
    • SERTRALINE HYDROCHLORIDE (EP MONOGRAPH)
    • LP00870
    • SERTRALINE HYDROCHLORIDE [ORANGE BOOK]
    • CS-2052
    • A839713
    • (1R,4R)-rel-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride (1:1); cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine hydrochloride; cis-(+/-)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride; (+/-)-Sertraline hydrochloride
    • DTXSID1040243
    • (1RS,4SR)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride
    • Adjuvin
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S,4S)- (9CI)
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)- (ZCI)
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthaleneamine hydrochloride
    • (1S,4S)-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine hydrochloride
    • Altruline
    • Cp 51974-1
    • Dominum
    • Jzoloft
    • Lesefer
    • Selectra
    • Seserine
    • Sirto
    • Sosser
    • Stimuloton
    • Zolof
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
    • 79896-32-5
    • Sertraline.HCl, 1mg/ml in Methanol (as free base)
    • GLXC-04105
    • MDL： MFCD00895772
    • InChIKey： BLFQGGGGFNSJKA-XHXSRVRCSA-N
    • Inchi： 1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m0./s1
    • SMILES： N([C@H]1CC[C@@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C.Cl

Computed Properties

  • Exact Mass: 341.050483g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 341.050483g/mol
  • Monoisotopic Mass: 341.050483g/mol
  • Topological Polar Surface Area: 12Ų
  • Heavy Atom Count: 21
  • Complexity: 322
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Surface Charge: 0

Experimental Properties

  • LogP: 6.37250
  • PSA: 12.03000
  • Merck: 8467
  • Boiling Point: No data available
  • Melting Point: 245°C(lit.)
  • Vapor Pressure: No data available
  • Flash Point: Fahrenheit: 48.2 ° f
    Celsius: 9 ° c
  • Solubility: DMSO: ~26 mg/mL
  • Color/Form: 1.0 mg/mL in methanol (as free base)
  • Color/Form: White solid.
  • Stability/Shelf Life: Store in Freezer
  • Solubility: Soluble in DMSO.
  • pka: pKa (water): 9.48 ± 0.04; pKa (methanol:water, 40:60 v/v): 8.6; pKa (ethanol:water, 1:1 v/v): 8.5(at 25℃)
  • Specific Rotation: +35° - +41° (c=2, MeOH)
  • Density: 1.37

Sertraline hydrochloride Security Information

  • Symbol: GHS07
  • RTECS：QJ0352070
  • WGK Germany：3
  • Safety Term：S22;S24/25
  • Safety Instruction： S22-S24/25
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • Hazard Statement： H302
  • Warning Statement： P264-P270-P301+P312+P330-P501
  • Prompt：warning
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases： 11-23/24/25-39/23/24/25
  • Signal Word：Warning
  • HazardClass：IRRITANT

Sertraline hydrochloride Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Sertraline hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003UPD-1g
Sertraline Hydrochloride
 79559-97-0 98%
1g
 $16.00 2025-02-20
A2B Chem LLC
AB78961-1g
(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
 79559-97-0 98%(HPLC)
1g
 $17.00 2024-04-19
abcr
AB250512-1 g
Sertraline hydrochloride, 98%; .
 79559-97-0 98%
1 g
 €46.20 2023-07-20
Axon Medchem
1300-10 mg
Sertraline hydrochloride
 79559-97-0 99%
10mg
 €85.00 2023-07-10
ChemScence
CS-2052-5mg
Sertraline (hydrochloride)
 79559-97-0 99.90%
5mg
 $60.0 2022-04-26
DC Chemicals
DC9076-1 g
Sertraline HCL
 79559-97-0 >98%
1g
 $300.0 2022-02-28
Enamine
EN300-122632-0.05g
(1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
 79559-97-0 95.0%
0.05g
 $19.0 2025-02-21
FUJIFILM
193-16191-100mg
Sertraline Hydrochloride
 79559-97-0
100mg
 JPY 11000 2023-09-15
Key Organics Ltd
KS-1111-1MG
Sertraline hydrochloride
 79559-97-0 >97%
1mg
 £36.00 2025-02-08
LKT Labs
S1971-500 mg
Sertraline Hydrochloride
 79559-97-0 ≥98%
500MG
 $89.40 2023-07-10

Sertraline hydrochloride Synthesis

Synthetic Circuit 1

79617-96-2 79617-96-2
79559-97-0 79559-97-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1-Butanol ;  40 - 50 °C; 50 °C → 100 °C; 1 h, 90 - 100 °C; cooled; 1 - 1.5 h, 85 °C → 25 °C; 8 - 10 h, 25 - 30 °C
Reference
Process for preparing a crystalline form of (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Anonymous, IP.com Journal, 2014, 14, 1-2

Synthetic Circuit 2

267884-85-5 267884-85-5
79559-97-0 79559-97-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  6 h, rt
Reference
Asymmetric Hydrogenation of N-Alkyl Ketimines with Phosphine-Free, Chiral, Cationic Ru-MsDPEN Catalysts
Chen, Fei; Wang, Tianli; He, Yanmei; Ding, Ziyuan; Li, Zhiwei; et al, Chemistry - A European Journal, 2011, 17(4), 1109-1113

Synthetic Circuit 3

611-71-2 611-71-2
79617-96-2 79617-96-2
79559-97-0 79559-97-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
Synthesis of antidepressant sertraline hydrochloride
He, Baoku; Liu, Yongjian, Xibei Yaoxue Zazhi, 2010, 25(4), 292-293

Synthetic Circuit 4

611-71-2 611-71-2
79617-96-2 79617-96-2
79559-97-0 79559-97-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ;  rt
Reference
Improved Industrial Synthesis of Antidepressant Sertraline
Vukics, Krisztina; Fodor, Tamas; Fischer, Janos; Fellegvari, Iren; Levai, Sandor, Organic Process Research & Development, 2002, 6(1), 82-85

Sertraline hydrochloride Raw materials

Sertraline hydrochloride Preparation Products

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